Cas no 2411242-33-4 (4-(4-nitrophenoxy)piperidine-1-sulfonyl fluoride)

• Product Name: 4-(4-nitrophenoxy)piperidine-1-sulfonyl fluoride
• CAS No: 2411242-33-4
• MF: C₁₁H₁₃FN₂O₅S
• MW: 304.294725179672
• CID: 5993859
• PubChem ID: 154879475
• Update Time: 2025-06-10

4-(4-nitrophenoxy)piperidine-1-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• 4-(4-nitrophenoxy)piperidine-1-sulfonyl fluoride
• 2411242-33-4
• Z3766055695
• EN300-26583914

• Inchi： 1S/C11H13FN2O5S/c12-20(17,18)13-7-5-11(6-8-13)19-10-3-1-9(2-4-10)14(15)16/h1-4,11H,5-8H2
• InChI Key： ZPWWYSGHGSGVRC-UHFFFAOYSA-N
• SMILES： S(N1CCC(CC1)OC1C=CC(=CC=1)[N+](=O)[O-])(=O)(=O)F

Computed Properties

• Exact Mass: 304.05292086g/mol
• Monoisotopic Mass: 304.05292086g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 431
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 101Ų

Additional information on 4-(4-nitrophenoxy)piperidine-1-sulfonyl fluoride

Comprehensive Overview of 4-(4-nitrophenoxy)piperidine-1-sulfonyl fluoride (CAS No. 2411242-33-4)

The compound 4-(4-nitrophenoxy)piperidine-1-sulfonyl fluoride (CAS No. 2411242-33-4) is a specialized sulfonyl fluoride derivative that has garnered significant attention in the fields of medicinal chemistry and chemical biology. With its unique structural features, this molecule serves as a versatile building block for the synthesis of bioactive compounds, particularly in the development of covalent inhibitors. The presence of both the piperidine ring and the 4-nitrophenoxy moiety makes it a valuable intermediate for researchers exploring targeted drug design and protein labeling strategies.

In recent years, the demand for sulfonyl fluoride-based probes has surged due to their applications in activity-based protein profiling (ABPP) and covalent drug discovery. The 4-(4-nitrophenoxy)piperidine-1-sulfonyl fluoride compound is particularly notable for its reactivity with nucleophilic amino acids, such as serine and tyrosine, making it a promising candidate for studying enzyme mechanisms and designing irreversible inhibitors. This aligns with the growing interest in covalent inhibitors, a hot topic in pharmaceutical research, as evidenced by the success of drugs like sotorasib and osimertinib.

From a synthetic perspective, the piperidine sulfonyl fluoride core of this compound offers excellent stability and selectivity, which are critical for high-throughput screening and chemical proteomics applications. Researchers frequently search for sulfonyl fluoride reagents with improved pharmacokinetic properties, and this molecule's 4-nitrophenoxy group provides a handle for further functionalization, enabling the creation of tailored probes for specific biological targets. Its compatibility with click chemistry and other bioorthogonal reactions further enhances its utility in modern drug discovery pipelines.

The compound's role in fragment-based drug design (FBDD) is another area of interest. Fragment-based approaches rely on small, structurally diverse molecules like 4-(4-nitrophenoxy)piperidine-1-sulfonyl fluoride to identify weak but specific interactions with target proteins. This strategy has gained traction due to its efficiency in hit identification and optimization, addressing the need for faster and more cost-effective drug development processes. Additionally, the molecule's sulfonyl fluoride group is increasingly recognized for its potential in PROTAC (proteolysis-targeting chimera) development, a cutting-edge technology in targeted protein degradation.

Beyond drug discovery, 4-(4-nitrophenoxy)piperidine-1-sulfonyl fluoride is also relevant in materials science, particularly in the design of functional polymers and surface modification agents. Its ability to form stable covalent bonds with hydroxyl and amine groups makes it a valuable tool for creating advanced materials with tailored properties. This versatility has led to its inclusion in studies exploring smart coatings and biocompatible interfaces, topics that resonate with industries ranging from biomedical devices to renewable energy.

In summary, 4-(4-nitrophenoxy)piperidine-1-sulfonyl fluoride (CAS No. 2411242-33-4) represents a multifaceted compound with broad applications in drug discovery, chemical biology, and materials science. Its unique combination of a piperidine scaffold, sulfonyl fluoride reactivity, and 4-nitrophenoxy functionality positions it as a critical tool for researchers tackling challenges in covalent inhibitor design, protein profiling, and advanced material development. As the scientific community continues to explore innovative solutions for complex biological and chemical problems, this compound is poised to remain at the forefront of interdisciplinary research.